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Compound of Interest

Compound Name: 4-Bromoisoquinolin-7-ol

CAS No.: 1783631-45-7

Cat. No.: B1446597

Get Quote

Executive Summary & Rationale
4-Bromoisoquinolin-7-ol is not merely a passive intermediate; it is a bioactive fragment

capable of interacting with ATP-binding pockets of kinases and DNA-associated enzymes.[1][2]

The isoquinoline core is historically validated in FDA-approved drugs (e.g., Fasudil), while the

C4-bromine atom provides a distinct halogen bond donor capability and a site for late-stage

diversification (Suzuki/Sonogashira coupling).[1]

Primary Screening Objectives:

Intrinsic Cytotoxicity: Determine antiproliferative potency against solid tumor lines (focus on

lung/breast due to isoquinoline tropism).[2]

Kinase Selectivity: Evaluate potential as an ATP-competitive inhibitor (targeting CDK/JNK

families).

Fragment Validity: Assess solubility and chemical stability (C-Br bond integrity) prior to high-

throughput screening (HTS).
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Chemoinformatics & Compound Preparation
Before biological introduction, the physicochemical profile must be established to prevent false

negatives due to precipitation.[2]

Molecular Properties (Predicted)
Property Value Implication for Screening

Molecular Weight ~224.05 Da
Fragment-like; high ligand

efficiency potential.[1][2]

cLogP ~2.3
Moderate lipophilicity; likely

cell-permeable.[1][2]

pKa (Phenolic OH) ~9.2
Ionized at basic pH; neutral at

physiological pH (7.4).[2]

H-Bond Donors/Acceptors 1 / 2
Compatible with Lipinski’s Rule

of 5.[1][2]

Stock Solution Protocol[1][2]
Solvent: Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%.

Concentration: Prepare a 10 mM master stock.

Storage: Aliquot into amber glass vials (light sensitive due to aryl bromide) and store at

-20°C.

QC Check: Verify solubility via nephelometry or visual inspection after 1:100 dilution in PBS

(pH 7.4). Note: If precipitation occurs, add 0.1% Tween-80 to assay buffers.[1]

Screening Workflow Visualization
The following diagram outlines the logical flow from compound preparation to hit validation.
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Figure 1: Multi-stage screening cascade designed to filter non-specific toxicity before identifying

molecular targets.

Experimental Protocols
Protocol A: Cell Viability Screening (MTT Assay)
Rationale: Isoquinolines often intercalate DNA or inhibit tubulin.[2] This assay quantifies

metabolic activity as a proxy for viability.[2]

Materials:

Cell Lines: A549 (Lung carcinoma), MCF-7 (Breast adenocarcinoma).[1][2]

Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[1][2]

Control: Doxorubicin (Positive), 0.1% DMSO (Vehicle).[2]

Step-by-Step Methodology:

Seeding: Plate cells at

cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂ to allow attachment.
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Treatment: Remove media. Add 100 µL fresh media containing 4-Bromoisoquinolin-7-ol at

screening concentration (e.g., 10 µM for single-point, or serial dilutions for IC50).

Critical: Maintain DMSO final concentration < 0.5% to prevent solvent toxicity.[2]

Incubation: Incubate for 48 hours.

Development: Add 10 µL MTT reagent (5 mg/mL in PBS). Incubate for 3-4 hours until purple

formazan crystals form.

Solubilization: Aspirate media carefully. Add 100 µL DMSO to dissolve crystals. Shake plate

for 10 min.

Readout: Measure Absorbance at 570 nm (reference 630 nm) using a microplate reader.

Calculation:

[1][2]

Protocol B: Kinase Inhibition Profiling (ADP-Glo™)
Rationale: The isoquinoline nitrogen and C7-hydroxyl mimic the adenine ring of ATP, making

this scaffold a classic ATP-competitive kinase inhibitor candidate (specifically for CDKs and

JNKs).[1][2]

Methodology:

Enzyme Prep: Dilute recombinant kinase (e.g., CDK2/CyclinA) and substrate (Histone H1) in

reaction buffer.[2]

Compound Addition: Add 4-Bromoisoquinolin-7-ol (start at 10 µM).

Reaction Initiation: Add ATP (at

concentration for the specific kinase) to start the reaction.[2] Incubate for 60 min at RT.

ADP Detection:
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Add ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP).[2] Incubate 40

min.

Add Kinase Detection Reagent (converts ADP to ATP, then to light via luciferase).[2]

Incubate 30 min.

Measurement: Read Luminescence (RLU). Lower signal indicates inhibition.[2]

Data Analysis & Hit Validation
Interpreting the Data[3]

Cytotoxicity Hit: IC50 < 10 µM is considered active for a fragment.[2]

Kinase Hit: >50% inhibition at 10 µM warrants a full dose-response curve.[1][2]

PAINS Filter: If the compound shows activity across all assays (cytotoxicity + bacteria +

kinases), it may be a "Pan-Assay Interference Compound" (PAINS), likely acting via

membrane disruption or redox cycling (common with phenols).[2]

Structural Validation (SAR Logic)
If 4-Bromoisoquinolin-7-ol is active, the bromine is the key to validation.[1][2]

Experiment: Synthesize the de-brominated analog (Isoquinolin-7-ol).

Logic: If activity is lost, the bromine is essential (halogen bonding or steric fill).[2] If activity

remains, the pharmacology is driven by the isoquinoline core.[2]

References
National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for

CID 73743, 4-Bromoisoquinoline. Retrieved from [Link][1][2]

Khan, H., et al. (2021).[2][3] Medicinal chemistry perspectives of 1,2,3,4-

tetrahydroisoquinoline analogs – biological activities and SAR studies. RSC Advances.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://www.chemsynthesis.com/base/chemical-structure-10983.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://www.benchchem.com/product/b1446597/docs?utm_src=pdf-body#technical-guide-bioactivity-profiling-screening-of-4-bromoisoquinolin-7-ol-1
https://www.chemsynthesis.com/base/chemical-structure-10983.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromoisoquinoline
https://www.chemsynthesis.com/base/chemical-structure-10983.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromoquinolin-4-ol
https://pmc.ncbi.nlm.nih.gov/articles/PMC7554109/
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05508c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Asano, Y., et al. (2008).[2][4] Discovery, Synthesis and Biological Evaluation of Isoquinolones

as Novel and Highly Selective JNK Inhibitors. Bioorganic & Medicinal Chemistry. Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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